Cas no 63559-74-0 (Benzenesulfonic acid, tetrafluoro-)

Benzenesulfonic acid, tetrafluoro- structure
63559-74-0 structure
Product Name:Benzenesulfonic acid, tetrafluoro-
CAS No:63559-74-0
MF:C6H2F4O3S
MW:230.136894702911
CID:390037
PubChem ID:12504398
Update Time:2025-04-19

Benzenesulfonic acid, tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, tetrafluoro-
    • 2,3,4,5-tetrafluorobenzenesulfonic acid
    • 63559-74-0
    • 2,3,4,5-Tetrafluorobenzene-1-sulfonic acid
    • DTXSID90500665
    • SCHEMBL4453156
    • Inchi: 1S/C6H2F4O3S/c7-2-1-3(14(11,12)13)5(9)6(10)4(2)8/h1H,(H,11,12,13)
    • InChI Key: OUXGBSWADJDIMN-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=C(C=1F)F)F)F)(=O)(=O)O

Computed Properties

  • Exact Mass: 229.96607774g/mol
  • Monoisotopic Mass: 229.96607774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 62.8Ų
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